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Compound of Interest

Compound Name: 10-Heneicosanol

Cat. No.: B15601230

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available melting and boiling point data
for isomers of heneicosanol, a 21-carbon long-chain fatty alcohol. Due to a lack of specific
experimental data for 10-Heneicosanol in the public domain, this document focuses on the
reported values for closely related isomers, primarily 1-Heneicosanol and 11-Heneicosanol.
The methodologies for determining these key physical properties are also detailed to provide a
comprehensive resource for laboratory professionals.

Physicochemical Data of Heneicosanol Isomers

Long-chain fatty alcohols, such as heneicosanol, are characterized as waxy white solids at
room temperature. Their physical properties, including melting and boiling points, are
influenced by the position of the hydroxyl group along the carbon chain. The following table
summarizes the available data for heneicosanol isomers.
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Molecular

CAS Molecular . Melting Boiling
Compound Weight ( . .
Number Formula Point (°C) Point (°C)
g/mol )
366
1- (estimated, at
_ 15594-90-8 C21H440 312.58 68-71[1][2][3]
Heneicosanol 760 mmHg)
[1]
11- 370.3
_ 3381-26-8 C21H440 312.57 71-72[4] _
Heneicosanol (predicted)[4]
_ 366.09
Heneicosanol ]
) N (estimated, at
(isomer 51227-32-8 C21H440 312.58 Not specified
760 mmHg)

unspecified)

[5]

Note: Extensive searches for the melting and boiling points of 10-Heneicosanol did not yield
specific experimental data. The values presented for other isomers can be used as an
estimation, with the understanding that the position of the hydroxyl group can influence these
properties.

Experimental Protocols for Determination of Melting
and Boiling Points

The accurate determination of melting and boiling points is crucial for the characterization and
purity assessment of chemical compounds. The following are detailed methodologies for these
measurements as applicable to long-chain alcohols.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid state. For a pure
crystalline compound, this occurs over a narrow temperature range.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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e Capillary tubes (sealed at one end)
e Thermometer

o Sample of the fatty alcohol
Procedure:

» A small amount of the dry, powdered fatty alcohol is packed into the sealed end of a capillary
tube to a height of 1-2 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the last solid crystal melts is recorded as the end of the melting
range.[6][7]

A sharp melting range of 0.5-1°C is indicative of a pure compound.[7]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath)
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e Sample of the fatty alcohol

Procedure:

Approximately 0.5 mL of the molten fatty alcohol is placed in a small test tube.

o Acapillary tube, sealed at the bottom, is inverted and placed into the test tube containing the
sample.

o The test tube is attached to a thermometer and immersed in a heating bath.

e The bath is heated gradually until a rapid and continuous stream of bubbles emerges from
the open end of the inverted capillary tube.

» Heating is then discontinued, and the bath is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[8][9]

Synthesis and Characterization Workflow

The synthesis of a specific secondary alcohol like 10-Heneicosanol typically involves a multi-
step process. The following diagram illustrates a generalized workflow for the synthesis and
characterization of a secondary fatty alcohol.
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Caption: Generalized workflow for the synthesis and characterization of a secondary fatty
alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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